N-(2-chloro-6-methylphenyl)-2-[2-(4-morpholinyl)ethyl]-1-piperidinecarboxamide

• IUPAC Name: N-(2-chloro-6-methylphenyl)-2-(2-morpholin-4-ylethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C19H28ClN3O2/c1-15-5-4-7-17(20)18(15)21-19(24)23-9-3-2-6-16(23)8-10-22-11-13-25-14-12-22/h4-5,7,16H,2-3,6,8-14H2,1H3,(H,21,24)
• InChI Key: HUJHKEVZBNWYLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)NC(=O)N2CCCCC2CCN3CCOCC3
• Molecular Formula: C19H28ClN3O2
• Molecular Weight: 365.9 g/mol

Description

N-(2-chloro-6-methylphenyl)-2-[2-(4-morpholinyl)ethyl]-1-piperidinecarboxamide, also known as JNJ-42165279, is a novel and potent inhibitor of the histamine H3 receptor. This compound has gained significant attention from the scientific community due to its potential therapeutic applications in various neurological disorders.

Mechanism of Action

N-(2-chloro-6-methylphenyl)-2-[2-(4-morpholinyl)ethyl]-1-piperidinecarboxamide acts as a selective antagonist of the histamine H3 receptor, which is primarily located in the central nervous system. By blocking this receptor, the compound modulates the release of several neurotransmitters, including histamine, dopamine, and acetylcholine, which are involved in various cognitive and behavioral processes.
Biochemical and physiological effects:
This compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and schizophrenia. The compound also exhibits wake-promoting effects and has been evaluated as a potential treatment for narcolepsy and other sleep disorders.

Advantages and Limitations for Lab Experiments

N-(2-chloro-6-methylphenyl)-2-[2-(4-morpholinyl)ethyl]-1-piperidinecarboxamide has several advantages for lab experiments, including its high potency and selectivity for the histamine H3 receptor, which allows for precise modulation of neurotransmitter release. However, the compound's limited solubility and stability may pose challenges in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(2-chloro-6-methylphenyl)-2-[2-(4-morpholinyl)ethyl]-1-piperidinecarboxamide, including further evaluation of its safety and efficacy in clinical trials, exploration of its potential therapeutic applications in other neurological disorders, and investigation of its mechanism of action at the molecular level. Additionally, the compound's pharmacokinetic properties and potential drug-drug interactions should be further characterized to optimize its clinical use.

Synthesis Methods

The synthesis of N-(2-chloro-6-methylphenyl)-2-[2-(4-morpholinyl)ethyl]-1-piperidinecarboxamide involves a multi-step process that starts with the reaction of 2-chloro-6-methylphenyl isocyanate with 2-(4-morpholinyl)ethylamine to form the intermediate product. This intermediate is then reacted with 1-piperidinecarboxylic acid to yield the final product.

Scientific Research Applications

N-(2-chloro-6-methylphenyl)-2-[2-(4-morpholinyl)ethyl]-1-piperidinecarboxamide has been extensively studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD). The compound has shown promising results in preclinical studies, and clinical trials are currently underway to evaluate its safety and efficacy in humans.